1-[(3-nitrophenyl)sulfonyl]-4-(2-thienylcarbonyl)piperazine

• IUPAC Name: [4-(3-nitrophenyl)sulfonylpiperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H15N3O5S2/c19-15(14-5-2-10-24-14)16-6-8-17(9-7-16)25(22,23)13-4-1-3-12(11-13)18(20)21/h1-5,10-11H,6-9H2
• InChI Key: CDIKVSURPJDVFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CS2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S2
• Molecular Weight: 381.4 g/mol

Description

The compound “1-[(3-nitrophenyl)sulfonyl]-4-(2-thienylcarbonyl)piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring would be a sulfonyl group (-SO2-) linked to a nitrophenyl group (a benzene ring with a nitro group), and a carbonyl group (C=O) linked to a thienyl group (a five-membered ring containing four carbon atoms and a sulfur atom).

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The nitro group in the nitrophenyl group, the sulfonyl group, and the carbonyl group in the thienylcarbonyl group could potentially undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of its functional groups and its overall molecular structure. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Anti-Tubercular Agents

This compound has been investigated for its potential as an anti-tubercular agent. . The efficacy of these compounds is further supported by their non-toxicity to human cells, making them promising candidates for the development of new tuberculosis treatments.

Molecular Docking Studies

. These studies are crucial for predicting the binding affinity and specificity of potential drug candidates, which can save considerable time and resources in drug development.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures would need to be followed when working with this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and assessment of its safety and environmental impact.